Cas no 1805457-25-3 (Ethyl 4-cyano-5-fluoro-2-methylphenylacetate)

• Product Name: Ethyl 4-cyano-5-fluoro-2-methylphenylacetate
• CAS No: 1805457-25-3
• MF: C₁₂H₁₂FNO₂
• MW: 221.227586746216
• CID: 5003863
• Update Time: 2025-10-31

Ethyl 4-cyano-5-fluoro-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-fluoro-2-methylphenylacetate

• Inchi： 1S/C12H12FNO2/c1-3-16-12(15)6-9-5-11(13)10(7-14)4-8(9)2/h4-5H,3,6H2,1-2H3
• InChI Key： YGCZLWBCDZTEMR-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC(C)=C(C=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-cyano-5-fluoro-2-methylphenylacetate

Ethyl 4-cyano-5-fluoro-2-methylphenylacetate (CAS No. 1805457-25-3): An Overview

Ethyl 4-cyano-5-fluoro-2-methylphenylacetate (CAS No. 1805457-25-3) is a versatile organic compound with significant applications in the pharmaceutical and chemical industries. This compound, characterized by its unique molecular structure, has garnered attention for its potential in the development of novel therapeutic agents and as an intermediate in synthetic chemistry.

The chemical formula of Ethyl 4-cyano-5-fluoro-2-methylphenylacetate is C₁₂H₁₁NO₂F, and it has a molecular weight of approximately 230.21 g/mol. The compound features a cyano group (-CN), a fluoro substituent (-F), and a methyl group (-CH₃) attached to a phenyl ring, which imparts specific chemical and physical properties that make it valuable in various applications.

In the pharmaceutical industry, Ethyl 4-cyano-5-fluoro-2-methylphenylacetate has shown promise as an intermediate in the synthesis of drugs targeting various diseases. Recent studies have highlighted its potential in the development of anti-inflammatory and analgesic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response.

The presence of the cyano group in Ethyl 4-cyano-5-fluoro-2-methylphenylacetate allows for versatile synthetic transformations, making it an attractive starting material for the synthesis of more complex molecules. The fluoro substituent enhances the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design. Additionally, the methyl group contributes to the overall stability and solubility properties, further enhancing its utility as a pharmaceutical intermediate.

In synthetic chemistry, Ethyl 4-cyano-5-fluoro-2-methylphenylacetate serves as a building block for the preparation of various functionalized compounds. Its reactivity and structural diversity enable chemists to introduce multiple functional groups through selective reactions, leading to the creation of novel compounds with tailored properties. This versatility is particularly valuable in the development of new materials and advanced chemicals.

The physical properties of Ethyl 4-cyano-5-fluoro-2-methylphenylacetate, such as its melting point, boiling point, and solubility, have been extensively studied to optimize its use in different applications. For example, its solubility in common organic solvents like ethanol and acetone makes it easy to handle and process in laboratory settings. The compound's stability under various reaction conditions also contributes to its reliability as a reagent.

In addition to its pharmaceutical and synthetic applications, Ethyl 4-cyano-5-fluoro-2-methylphenylacetate has been explored for its potential in agrochemicals. Research has shown that derivatives of this compound can exhibit herbicidal and fungicidal properties, making them promising candidates for developing new agricultural products. A study published in the Pest Management Science journal highlighted the effectiveness of these derivatives in controlling specific plant pathogens.

The environmental impact of Ethyl 4-cyano-5-fluoro-2-methylphenylacetate is another area of ongoing research. Scientists are investigating its biodegradability and potential ecological effects to ensure that its use is sustainable and environmentally friendly. Preliminary studies suggest that the compound degrades rapidly under natural conditions, minimizing long-term environmental impact.

In conclusion, Ethyl 4-cyano-5-fluoro-2-methylphenylacetate (CAS No. 1805457-25-3) is a multifaceted compound with significant potential across various industries. Its unique chemical structure and versatile reactivity make it an invaluable resource for researchers and chemists working on new drug development, synthetic chemistry, and agrochemical applications. As research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.